Arylation of aryllithiums with S-arylphenothiazinium ions for biaryl synthesis†

Chemical Communications Pub Date: 2020-10-13 DOI: 10.1039/D0CC05830K

Abstract

Aryllithiums are one of the most common and important aryl nucleophiles; nevertheless, methods for arylation of aryllithums to produce biaryls have been limited. Herein, we report arylation of aryllithiums with S-arylphenothiazinium ions through selective ligand coupling of intermediary sulfuranes. Various unsymmetrical biaryls could be obtained without transition-metal catalysis.

Graphical abstract: Arylation of aryllithiums with S-arylphenothiazinium ions for biaryl synthesis
Arylation of aryllithiums with S-arylphenothiazinium ions for biaryl synthesis†
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